![molecular formula C14H19N3O2S B4725389 3-methyl-N-{[2-(3-methylbenzoyl)hydrazino]carbonothioyl}butanamide](/img/structure/B4725389.png)
3-methyl-N-{[2-(3-methylbenzoyl)hydrazino]carbonothioyl}butanamide
Overview
Description
3-methyl-N-{[2-(3-methylbenzoyl)hydrazino]carbonothioyl}butanamide, also known as MBTH, is a chemical compound that has been widely used in scientific research. It is a thiosemicarbazone derivative that has shown potential as an anti-cancer agent due to its ability to inhibit ribonucleotide reductase, an enzyme that is essential for DNA synthesis.
Mechanism of Action
3-methyl-N-{[2-(3-methylbenzoyl)hydrazino]carbonothioyl}butanamide's anti-cancer activity is thought to be due to its ability to inhibit ribonucleotide reductase, an enzyme that is essential for DNA synthesis. By inhibiting this enzyme, this compound can prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, this compound has also been shown to have other biochemical and physiological effects. For example, it has been shown to have antioxidant activity and to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-N-{[2-(3-methylbenzoyl)hydrazino]carbonothioyl}butanamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been extensively studied, so there is a lot of information available about its properties and potential applications.
One limitation of using this compound in lab experiments is that it can be toxic in high doses, so careful handling and dosing are required. Additionally, its mechanism of action is not fully understood, so further research is needed to fully understand its potential applications.
Future Directions
There are several potential future directions for research on 3-methyl-N-{[2-(3-methylbenzoyl)hydrazino]carbonothioyl}butanamide. One area of interest is in developing new derivatives of this compound that may have improved anti-cancer activity or other properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for its use in cancer treatment. Finally, there is potential for this compound to be used in combination with other anti-cancer agents to improve their effectiveness.
Scientific Research Applications
3-methyl-N-{[2-(3-methylbenzoyl)hydrazino]carbonothioyl}butanamide has been extensively studied for its potential as an anti-cancer agent. In vitro studies have shown that it can induce apoptosis (programmed cell death) in cancer cells, and in vivo studies have shown that it can inhibit tumor growth in animal models.
properties
IUPAC Name |
3-methyl-N-[[(3-methylbenzoyl)amino]carbamothioyl]butanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2S/c1-9(2)7-12(18)15-14(20)17-16-13(19)11-6-4-5-10(3)8-11/h4-6,8-9H,7H2,1-3H3,(H,16,19)(H2,15,17,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMJGWTASMSFDFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NNC(=S)NC(=O)CC(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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